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Compound of Interest

Compound Name: 3-[(Dimethylamino)methyllphenol

Cat. No.: B1593381

Introduction

The aminomethylation of phenols, most notably achieved through the Mannich reaction, is a
fundamental organic transformation that introduces an aminomethyl group onto the phenolic
ring. This reaction is of significant interest to researchers, scientists, and drug development
professionals due to the wide-ranging applications of the resulting Mannich bases. These
products serve as crucial intermediates in the synthesis of various pharmaceuticals,
agrochemicals, and specialty polymers. The aminomethyl moiety can enhance the biological
activity of phenolic compounds and provides a versatile handle for further chemical
modifications. This document provides detailed experimental protocols and data for the
aminomethylation of phenols, focusing on the classic Mannich reaction and modern catalytic
approaches.

General Reaction Mechanism: The Mannich Reaction

The Mannich reaction is a three-component condensation involving a phenol, formaldehyde,
and a primary or secondary amine. The reaction proceeds through the formation of an
electrophilic iminium ion from the amine and formaldehyde. The electron-rich phenol then acts
as a nucleophile, attacking the iminium ion, typically at the ortho position to the hydroxyl group,
to yield the corresponding aminomethylated phenol, also known as a Mannich base.[1][2][3]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1593381?utm_src=pdf-interest
https://byjus.com/chemistry/mannich-reaction-mechanism/
http://www.adichemistry.com/organic/namedreactions/mannich/mannich-reaction-1.html
https://en.wikipedia.org/wiki/Mannich_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Iminium lon Formation

CH20
(Formaldehyde)
RaNH
(Secondary Amine)

+CH20, - H20 [CH2=NR2]*

(Iminium lon)

Electrophilic Aromatic Substitution

,,,,,,,,,,, *ICH=NR: ) -H*
Phenol o Wheland Intermediate > ortho-Aminomethylated Phenol

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Combine Phenol, Aniline Derivative,
and Cu(OAc)z in a Sealed Tube

:

1. Mix Phenol, Amine, and 2. Add Solvent and
Formaldehyde in Ethanol DTBP Oxidant
2. Stir at Room Temperature 3. Heat under Inert
for 3 Days Atmosphere
3. Aqueous Workup 4. Quench, Extract,
(Extraction or Filtration) and Dry
4. Purification by 5. Purification by
Recrystallization Column Chromatography

Final Product Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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